![molecular formula C16H15BrClN3O4S B3939278 1-[(4-bromophenyl)sulfonyl]-4-(2-chloro-6-nitrophenyl)piperazine](/img/structure/B3939278.png)
1-[(4-bromophenyl)sulfonyl]-4-(2-chloro-6-nitrophenyl)piperazine
Overview
Description
1-[(4-bromophenyl)sulfonyl]-4-(2-chloro-6-nitrophenyl)piperazine is a chemical compound with potential applications in scientific research. It is a piperazine derivative that has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential future directions for research.
Mechanism of Action
The exact mechanism of action of 1-[(4-bromophenyl)sulfonyl]-4-(2-chloro-6-nitrophenyl)piperazine is not fully understood. However, it is thought to act as a positive allosteric modulator of certain ion channels and receptors in the brain, which can enhance their activity and alter neuronal excitability.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects, depending on the specific ion channels and receptors that it modulates. For example, it has been shown to enhance the activity of GABA-A receptors, which can lead to increased inhibitory neurotransmission and reduced neuronal excitability.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(4-bromophenyl)sulfonyl]-4-(2-chloro-6-nitrophenyl)piperazine in lab experiments is its specificity for certain ion channels and receptors, which can allow for more precise manipulation of neuronal activity. However, one limitation is that its effects can be highly dependent on the specific experimental conditions and the type of cells or tissues being studied.
Future Directions
There are several potential future directions for research involving 1-[(4-bromophenyl)sulfonyl]-4-(2-chloro-6-nitrophenyl)piperazine. One area of interest is its potential as a therapeutic agent for neurological disorders such as epilepsy and chronic pain. Additionally, further studies could explore its effects on other ion channels and receptors, as well as its potential for use in other areas of neuroscience research.
Scientific Research Applications
1-[(4-bromophenyl)sulfonyl]-4-(2-chloro-6-nitrophenyl)piperazine has potential applications in scientific research, particularly in the field of neuroscience. It has been studied for its ability to modulate the activity of certain ion channels and receptors in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and chronic pain.
properties
IUPAC Name |
1-(4-bromophenyl)sulfonyl-4-(2-chloro-6-nitrophenyl)piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrClN3O4S/c17-12-4-6-13(7-5-12)26(24,25)20-10-8-19(9-11-20)16-14(18)2-1-3-15(16)21(22)23/h1-7H,8-11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWQQDIXNSBJPEO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=C(C=CC=C2Cl)[N+](=O)[O-])S(=O)(=O)C3=CC=C(C=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrClN3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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